Cas no 1321936-30-4 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate
• CAS No: 1321936-30-4
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 6329057
• PubChem ID: 7217955
• Update Time: 2025-06-14

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate
• AKOS024654829
• SMR000324311
• MLS000685793
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl cinnamate
• CHEMBL1611098
• HMS2774L20
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate
• F2510-0166
• SR-01000020440-1
• SR-01000020440
• 1321936-30-4
• 4-Oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3-phenylacrylate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] (E)-3-phenylprop-2-enoate

• Inchi： 1S/C19H14N2O4S/c22-16-11-15(13-26-19-20-9-4-10-21-19)24-12-17(16)25-18(23)8-7-14-5-2-1-3-6-14/h1-12H,13H2/b8-7+
• InChI Key： PCLUAMIJRTXRHI-BQYQJAHWSA-N
• SMILES： S(C1N=CC=CN=1)CC1=CC(C(=CO1)OC(/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 366.06742811g/mol
• Monoisotopic Mass: 366.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate

Comprehensive Overview of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate (CAS No. 1321936-30-4)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate (CAS No. 1321936-30-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique molecular structure, featuring a pyran core with a pyrimidin-2-ylsulfanyl substituent and a (2E)-3-phenylprop-2-enoate moiety, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals, agrochemicals, and advanced materials.

One of the most intriguing aspects of this compound is its 4-oxo-4H-pyran scaffold, which is known for its bioactivity and photophysical properties. The incorporation of the pyrimidin-2-ylsulfanyl group enhances its ability to interact with biological targets, making it a promising candidate for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory agents in the pharmaceutical industry.

In the realm of materials science, the (2E)-3-phenylprop-2-enoate moiety contributes to the compound's ability to form stable polymeric structures. This characteristic is particularly relevant in the development of organic semiconductors and light-emitting diodes (OLEDs), which are currently hot topics in the tech industry. The compound's pyran core also offers excellent thermal stability, a feature highly sought after in high-performance materials.

From a synthetic chemistry perspective, the compound's CAS No. 1321936-30-4 serves as a critical identifier for researchers looking to explore its properties further. Its synthesis typically involves multi-step reactions, including the formation of the pyrimidin-2-ylsulfanyl linkage and the esterification of the 4-oxo-4H-pyran scaffold. These synthetic routes are often optimized for yield and purity, given the compound's potential applications in high-value industries.

Environmental and safety considerations are also paramount when working with 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption—a trend that resonates with the global push for sustainability.

The compound's potential applications extend to the agrochemical sector, where its pyrimidin-2-ylsulfanyl group could play a role in developing new pesticides or herbicides. With the agricultural industry under pressure to produce more food sustainably, innovations in crop protection chemicals are in high demand. This aligns with the broader societal focus on food security and sustainable farming practices.

In conclusion, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate (CAS No. 1321936-30-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties make it a compound of interest for researchers across various disciplines. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare, technology, and agriculture.